N-[[2-(Dimethylamino)pyridin-3-yl]methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]-5,6,7,8-tetrahydroquinazoline-4-carboxamide
• InChI: InChI=1S/C17H21N5O/c1-22(2)16-12(6-5-9-18-16)10-19-17(23)15-13-7-3-4-8-14(13)20-11-21-15/h5-6,9,11H,3-4,7-8,10H2,1-2H3,(H,19,23)
• InChI Key: HXMKFZVOPQHVHK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)CNC(=O)C2=NC=NC3=C2CCCC3
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol
• CAS No.: 2415469-97-3

Description

This compound is a complex organic molecule that contains a pyridine ring and a tetrahydroquinazoline ring. The pyridine ring is a six-membered ring with five carbon atoms and one nitrogen atom, while the tetrahydroquinazoline is a bicyclic compound containing a benzene ring fused to a piperidine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The presence of the amine group and the carboxamide group could make it reactive towards acids, bases, and electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would be influenced by the presence of polar groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential use in medicine, materials science, or other fields.